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Compound of Interest

Compound Name: N-Methyl-N-phenylglycine

Cat. No.: B3135946

An In-depth Technical Guide to N-MethylI-N-
phenylglycine Hydrochloride

This technical guide provides a comprehensive overview of the physical and chemical
properties of N-Methyl-N-phenylglycine hydrochloride, a compound of significant interest to
researchers, scientists, and professionals in drug development. This document details its
characteristics, methods for its synthesis and analysis, and its applications in various research
fields.

Chemical Identity and Structure

N-Methyl-N-phenylglycine hydrochloride is a derivative of the amino acid glycine. Its structure
is characterized by a phenyl group and a methyl group attached to the nitrogen atom of glycine.
The hydrochloride salt form enhances its stability and solubility in aqueous solutions. It is
important to distinguish between the racemic mixture and its stereoisomers, as their biological
activities and physical properties can differ.

Key Identifiers:
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Identifier

N-Methyl-N-phenylglycine
hydrochloride

N-Methyl-L-phenylglycine
hydrochloride

CAS Number

40643-55-8, 21911-75-1

2611-88-3

Molecular Formula

CoH11NO:2 - HCI[1][2]

CoH11NO:2 - HCI[3]

Molecular Weight 201.65 g/mol [2][3] 201.65 g/mol [3]
[Methyl(phenyl)amino]acetic
acid hydrochloride, 2-(N-

Synonyms N-Me-L-Phg-OH - HCI

methylanilino)acetic acid

hydrochloride

Physicochemical Properties

The physicochemical properties of N-Methyl-N-phenylglycine hydrochloride are crucial for its

handling, formulation, and application in research and development.

Table of Physicochemical Properties:

Property Value CAS Number Reference
White to off-white 21911-75-1, 2611-88-

Appearance _ [3114]
solid/powder 3

Melting Point 214-215 °C 21911-75-1 [4]

. . [a]D20 =75.3 £ 2°

Optical Rotation ] 2611-88-3 [3]
(C=0.5in H20)

Purity > 98% (by NMR) 2611-88-3 [3]

Storage Conditions

Inert atmosphere,

21911-75-1, 2611-88-

Room Temperature or

0-8°C

[3]4]

Experimental Protocols
Synthesis of N-Methyl-N-phenylglycine
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A common method for the synthesis of N-methyl-N-phenylglycine involves the hydrolysis of
its methyl ester.

Protocol:

Reaction Setup: To a solution of 500 ml water/methanol (1/4 weight ratio), add 30 g of N-
phenyl-N-methylglycine methyl ester and 12.3 g (1.1 equivalent weight) of sodium hydroxide.

o Reflux: Heat the mixture to reflux for 2 hours.

e Solvent Evaporation: Remove the methanol from the reaction mixture under reduced
pressure.

o Extraction of Unreacted Materials: Add water to the residue and extract any unreacted
starting materials with methylene chloride.

 Acidification and Product Extraction: Adjust the pH of the aqueous layer to approximately 5
with 10% hydrochloric acid. Extract the product with ether.

e Drying and Isolation: Dry the ether layer and distill the solvent to yield N-methyl-N-
phenylglycine.[5]

Preparation of N-phenyl-N-methylglycine hydrochloride
from its Methyl Ester

The hydrochloride salt can be prepared by the hydrolysis of the corresponding methyl ester in
the presence of hydrochloric acid.

Protocol:

 Dissolution: Dissolve methyl 2-(methyl(phenyl)amino)acetate (0.80 g, 4.46 mmol) in 20 mL of
10% aqueous hydrochloric acid.

o Reflux: Stir the reaction mixture under reflux conditions for 4 hours.

 [solation: After the reaction is complete, remove the water by distillation under reduced
pressure to obtain the N-phenyl-N-methylglycine hydrochloride product.[4]
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Analytical Methods

High-performance liquid chromatography (HPLC) is a precise and reliable method for the
analysis of amino acid derivatives like N-Methyl-N-phenylglycine hydrochloride, ensuring
accurate quantification and quality control.[6]

Applications in Research

N-Methyl-N-phenylglycine and its derivatives are utilized in several areas of scientific
research:

Pharmaceutical Development: It serves as a crucial building block in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders.[3]

o Biochemical Research: This compound is used as a tool to investigate amino acid
metabolism and protein interactions.[3]

o Chiral Synthesis: Its chiral nature makes it valuable in asymmetric synthesis to enhance the
selectivity of chemical reactions.[3]

o Neuroscience: Researchers use it to study neurotransmitter systems, which may aid in
understanding brain function and developing treatments for mental health conditions.[3]

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis protocols described above.

Click to download full resolution via product page

Caption: Synthesis of N-Methyl-N-phenylglycine.
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Caption: Synthesis of the Hydrochloride Salt.

Safety and Handling

Standard laboratory safety precautions should be observed when handling N-Methyl-N-
phenylglycine hydrochloride. This includes wearing appropriate personal protective equipment
such as gloves, safety glasses, and a lab coat. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

This technical guide serves as a foundational resource for professionals working with N-
Methyl-N-phenylglycine hydrochloride. For further details on specific applications or analytical
techniques, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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